Cas no 62353-50-8 (2H-Azepin-2-one, 3-bromohexahydro-1-methyl-)

• Product Name: 2H-Azepin-2-one, 3-bromohexahydro-1-methyl-
• CAS No: 62353-50-8
• MF: C₇H₁₂BrNO
• MW: 206.080281257629
• CID: 448177
• PubChem ID: 12348071
• Update Time: 2025-04-19

2H-Azepin-2-one, 3-bromohexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 3-bromohexahydro-1-methyl-
• 3-bromo-1-methylazepan-2-one
• AKOS026726398
• 62353-50-8
• DTXSID60493010

• Inchi： 1S/C7H12BrNO/c1-9-5-3-2-4-6(8)7(9)10/h6H,2-5H2,1H3
• InChI Key： CMGOYTWOFIIMJH-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)CCCC1)=O

Computed Properties

• Exact Mass: 205.01026
• Monoisotopic Mass: 205.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31